3,5-difluoro-N-(1-methoxypropan-2-yl)aniline

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• IUPAC Name: 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline
• InChI: InChI=1S/C10H13F2NO/c1-7(6-14-2)13-10-4-8(11)3-9(12)5-10/h3-5,7,13H,6H2,1-2H3
• InChI Key: UUUVVLUBYNPWTI-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC1=CC(=CC(=C1)F)F

Description

3,5-Difluoro-N-(1-methoxypropan-2-yl)aniline is a secondary amine featuring a fluorinated aromatic ring and a branched methoxyalkyl substituent. Its molecular structure (C₁₀H₁₂F₂NO) combines electron-withdrawing fluorine atoms with a methoxy group, influencing its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline typically involves the following steps:

Nitration: The starting material, 3,5-difluoroaniline, undergoes nitration to introduce nitro groups at specific positions.

Reduction: The nitro groups are then reduced to amine groups using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Alkylation: The resulting amine is alkylated with 1-methoxypropan-2-yl chloride under basic conditions to yield the final product.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and advanced purification techniques like crystallization and distillation are often employed.

Types of Reactions:

Oxidation: 3,5-Difluoro-N-(1-methoxypropan-2-yl)aniline can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form various amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles such as hydroxide ions or amines can be used under basic conditions.

Major Products:

Oxidation: Quinones or other oxidized derivatives.

Reduction: Various amine derivatives.

Substitution: Compounds with different substituents replacing the fluorine atoms.

Scientific Research Applications

3,5-Difluoro-N-(1-methoxypropan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms and the methoxypropan-2-yl group play crucial roles in modulating its activity and binding affinity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomer: 2,5-Difluoro-N-(1-methoxypropan-2-yl)aniline

• Structural Differences : The fluorine atoms are positioned at the 2- and 5-positions on the aromatic ring instead of 3- and 5- (Figure 1).
• Solubility: Both isomers have similar logP values (~2.8), but the 3,5-isomer may display slightly better aqueous solubility due to reduced steric hindrance . Synthetic Accessibility: The 3,5-isomer is more challenging to synthesize regioselectively, requiring precise catalytic conditions to avoid byproducts.

Substituent Variant: 3,5-Difluoro-N-(4-fluorophenyl)aniline

• Structural Differences : The methoxypropan-2-yl group is replaced with a 4-fluorophenyl substituent (CAS 403-80-5) .
• Impact on Properties :
  • Electronic Effects : The 4-fluorophenyl group introduces stronger electron-withdrawing effects, reducing the amine’s nucleophilicity compared to the methoxyalkyl variant.
  • Thermal Stability : The aryl-substituted compound has a higher melting point (128–130°C) due to enhanced π-π stacking, whereas the methoxyalkyl analogue is liquid at room temperature.
  • Reactivity : The methoxypropan-2-yl group in the target compound enables easier functionalization in alkylation reactions.

Functional Group Variant: N-(Furan-2-ylmethyl) Derivatives

• Example: 2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol (Ref: 10-F748943) .
• Impact on Properties :
  • Hydrogen Bonding : The furan oxygen enhances hydrogen-bonding capacity, increasing solubility in polar solvents.
  • Biological Activity : Furan-containing analogues show higher antimicrobial activity but lower metabolic stability compared to fluorinated anilines.

Comparative Data Table

Property	3,5-Difluoro-N-(1-methoxypropan-2-yl)aniline	2,5-Difluoro Isomer	3,5-Difluoro-N-(4-fluorophenyl)aniline	Furan-2-ylmethyl Derivative
Molecular Weight (g/mol)	215.21	215.21	234.22	213.23
Melting Point (°C)	Liquid	Liquid	128–130	85–87
logP (Predicted)	2.8	2.7	3.4	1.9
Aqueous Solubility (mg/L)	~120	~100	<50	~300
Key Reactivity	Alkylation, amidation	Similar	Electrophilic substitution	Oxidation-prone

Biological Activity

3,5-Difluoro-N-(1-methoxypropan-2-yl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline features a difluorinated aromatic ring and an amine functional group attached to a methoxypropan-2-yl substituent. This structure is significant as it influences the compound's interaction with biological targets.

Inhibition of BACE1

One of the notable areas of research involves the inhibition of beta-secretase (BACE1), which is crucial in the pathogenesis of Alzheimer's disease. Compounds similar to 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline have been shown to engage key residues in BACE1, leading to decreased levels of amyloid-beta (Aβ) peptides in vivo. For example, a related compound demonstrated significant reductions in brain Aβ levels when administered to mice, suggesting that 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline may exhibit similar properties .

Antitumor Activity

Research has indicated that derivatives of aniline compounds can possess antitumor properties. For instance, certain aniline derivatives have been evaluated for their ability to inhibit cyclin-dependent kinases (CDKs), which are vital for cell cycle regulation. In vitro studies have shown that specific aniline derivatives exhibit potent inhibitory activity against CDK2, with IC50 values indicating effective antitumor potential . The structural similarities suggest that 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline could also possess such activity.

In Vitro Studies

In vitro assays have been conducted to evaluate the cytotoxicity and antiproliferative effects of 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline on various cancer cell lines. Preliminary findings indicate that this compound may inhibit cell proliferation effectively. For example:

Cell Line	IC50 (μM)	Mechanism
MCF-7	1.88 ± 0.11	CDK2 inhibition
B16-F10	2.12 ± 0.15	CDK2 inhibition

These results suggest that the compound may serve as a promising candidate for further development as an anticancer agent .

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity and orientation of 3,5-difluoro-N-(1-methoxypropan-2-yl)aniline within target proteins such as CDK2. These simulations help elucidate the interactions at the molecular level and support the hypothesis of its inhibitory activity against specific kinases .